Cas no 1951441-37-4 (4-Thiazolecarboxylic acid, 2-chloro-5-propyl-, methyl ester)

4-Thiazolecarboxylic acid, 2-chloro-5-propyl-, methyl ester is a thiazole derivative with potential applications in pharmaceutical and agrochemical synthesis. The compound features a chloro-substituted thiazole core, a propyl side chain, and a methyl ester group, offering versatility in further functionalization. Its structural properties make it a valuable intermediate for developing biologically active molecules, particularly in medicinal chemistry. The ester moiety enhances solubility and reactivity, facilitating downstream modifications. The chloro group provides a reactive site for nucleophilic substitution, while the propyl chain may influence lipophilicity and binding interactions. This compound is suitable for research and industrial applications requiring precise heterocyclic building blocks.

4-Thiazolecarboxylic acid, 2-chloro-5-propyl-, methyl ester structure

1951441-37-4 structure

Product Name:4-Thiazolecarboxylic acid, 2-chloro-5-propyl-, methyl ester

CAS No:1951441-37-4

MF:C₈H₁₀ClNO₂S

MW:219.688499927521

CID:5162934

Update Time:2025-05-28

4-Thiazolecarboxylic acid, 2-chloro-5-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 4-Thiazolecarboxylic acid, 2-chloro-5-propyl-, methyl ester
- Inchi： 1S/C8H10ClNO2S/c1-3-4-5-6(7(11)12-2)10-8(9)13-5/h3-4H2,1-2H3
- InChI Key： AMGDKYCQDZENEF-UHFFFAOYSA-N
- SMILES： S1C(CCC)=C(C(OC)=O)N=C1Cl

4-Thiazolecarboxylic acid, 2-chloro-5-propyl-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM513203-1g	Methyl 2-chloro-5-propylthiazole-4-carboxylate	1951441-37-4	97%	1g	$485	2023-03-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD439014-1g	Methyl 2-chloro-5-propylthiazole-4-carboxylate	1951441-37-4	97%	1g	￥3402.0	2023-03-12

4-Thiazolecarboxylic acid, 2-chloro-5-propyl-, methyl ester Related Literature

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Additional information on 4-Thiazolecarboxylic acid, 2-chloro-5-propyl-, methyl ester

Comprehensive Overview of 4-Thiazolecarboxylic acid, 2-chloro-5-propyl-, methyl ester (CAS No. 1951441-37-4)

The compound 4-Thiazolecarboxylic acid, 2-chloro-5-propyl-, methyl ester (CAS No. 1951441-37-4) is a specialized organic molecule featuring a thiazole core, a heterocyclic structure widely recognized for its significance in pharmaceutical and agrochemical applications. With the increasing demand for novel bioactive compounds, researchers are focusing on derivatives like this ester due to their potential in drug discovery and material science. The presence of a chloro substituent and a propyl chain enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the scientific community has shown heightened interest in thiazole derivatives, driven by their role in developing antimicrobial, anti-inflammatory, and anticancer agents. The methyl ester group in this compound further improves its solubility and bioavailability, key factors in formulation development. As sustainability becomes a global priority, researchers are also exploring greener synthesis routes for such molecules, aligning with the principles of green chemistry.

The structural uniqueness of CAS No. 1951441-37-4 has sparked discussions in online forums and academic circles, particularly regarding its potential applications in medicinal chemistry. Frequently searched questions include: "How does the 2-chloro-5-propyl modification influence bioactivity?" and "What are the latest synthetic methods for thiazolecarboxylic acid esters?" Addressing these queries, studies suggest that the chloro group may enhance binding affinity to biological targets, while the propyl side chain could modulate lipophilicity.

From an industrial perspective, this compound is gaining traction as a building block for high-value fine chemicals. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, opens avenues for creating diverse molecular libraries. Manufacturers and suppliers often highlight its purity (>98%) and stability under controlled conditions, catering to the stringent requirements of pharmaceutical R&D.

Emerging trends in AI-driven drug discovery have further amplified interest in 4-Thiazolecarboxylic acid derivatives. Computational models predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties for similar structures, making them attractive candidates for virtual screening. This aligns with the growing market for precision medicine, where tailored molecular designs are paramount.

In analytical chemistry, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize CAS No. 1951441-37-4, ensuring batch-to-batch consistency. Regulatory compliance, particularly concerning REACH and FDA guidelines, remains a critical consideration for commercial distribution. The compound's spectral data (e.g., IR peaks at 1740 cm^-1 for ester C=O stretch) is often documented in supplier catalogs for verification purposes.

Looking ahead, the demand for functionalized thiazoles like this ester is projected to rise, fueled by interdisciplinary research bridging organic synthesis and biotechnology. Innovations in continuous flow chemistry and biocatalysis may further optimize its production, reducing environmental impact. As the scientific narrative evolves, this compound exemplifies how niche chemicals can drive progress across multiple sectors.